![molecular formula C11H12N2O3S B8149145 N-(3-Sulfamoylphenyl)pent-4-ynamide](/img/structure/B8149145.png)
N-(3-Sulfamoylphenyl)pent-4-ynamide
Overview
Description
N-(3-Sulfamoylphenyl)pent-4-ynamide is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Precursors : N-allyl-N-sulfonyl ynamides, closely related to N-(3-Sulfamoylphenyl)pent-4-ynamide, serve as synthetic precursors for amidines and vinylogous amidines. They have potential applications in nitrile synthesis and vinyl imidate formation (Dekorver et al., 2011).
Cyclopentenimines Synthesis : N-allyl ynamides are useful for synthesizing various cyclopentenimines, with the electron-withdrawing group and -substituent playing crucial roles in the tandem cascade process (Wang et al., 2013).
Inhibitory Activity : N-cyanomethylsulfonamides exhibit moderate inhibitory activity against cytosolic human carbonic anhydrase II, although they are less effective than other groups for designing carbonic anhydrase inhibitors (Winum et al., 2006).
Medical Treatments : Sulfonamide inhibitors, a class of compounds to which this compound belongs, are used in various medical treatments, including as HIV protease inhibitors, anticancer agents, and Alzheimer's disease drugs (Gulcin & Taslimi, 2018).
Antibacterial and Antifungal Activity : Sulfonamide-derived compounds and their transition metal complexes demonstrate moderate to significant antibacterial and good antifungal activity against various fungal strains (Chohan & Shad, 2011).
Gold-Catalyzed Intermolecular Oxidation : Gold-catalyzed intermolecular oxidation and sulfur-ylide formation on ynamides, similar to this compound, efficiently create functionalized compounds with sulfur-substituted quaternary carbons (Dos Santos & Davies, 2014).
Organic Synthesis : Copper sulfate-pentahydrate-1,10-phenanthroline catalyzes the environmentally friendly synthesis of heteroaromatic amine substituted ynamides (Zhang et al., 2004).
Versatile Synthetic Opportunities : Terminal ynamides offer versatile synthetic opportunities beyond traditional alkyne chemistry (Cook & Wolf, 2015).
Therapeutic Applications : Novel acridine and bis acridine sulfonamides effectively inhibit cytosolic carbonic anhydrase isoforms II and VII, suggesting potential therapeutic applications (Ulus et al., 2013).
Carbonic Anhydrase Isoenzymes Inhibition : Three new aromatic sulfonamide inhibitors show varying activities for different carbonic anhydrase isoenzymes (Supuran et al., 2013).
properties
IUPAC Name |
N-(3-sulfamoylphenyl)pent-4-ynamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c1-2-3-7-11(14)13-9-5-4-6-10(8-9)17(12,15)16/h1,4-6,8H,3,7H2,(H,13,14)(H2,12,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHENSNDSCDILQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC(=O)NC1=CC(=CC=C1)S(=O)(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.